Cas no 302912-06-7 (2-hydroxypropane-1,2,3-(~13~C_3_)tricarboxylic acid)

• Product Name: 2-hydroxypropane-1,2,3-(~13~C_3_)tricarboxylic acid
• CAS No: 302912-06-7
• MF: C₆H₈O₇
• MW: 194.108832359314
• CID: 1441543
• PubChem ID: 24872410
• Update Time: 2025-04-20

2-hydroxypropane-1,2,3-(~13~C_3_)tricarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxypropane-1,2,3-(~13~C_3_)tricarboxylic acid
• 2-hydroxypropane-1,2,3-tricarboxylic acid
• CITRIC ACID-[1,5-13C2]
• Citric Acid-1 5-13C2
• Citric acid-1,5-13C2, 98 atom % 13C
• Citric acid-1,5-13C2
• DTXSID40438005
• DA-72241
• Citric-1,5-13c2 acid,99 atom % 13c
• SCHEMBL1332229
• 302912-06-7
• KRKNYBCHXYNGOX-CQDYUVAPSA-N

• MDL： MFCD01321401
• Inchi： 1S/C6H8O7/c7-3(8)1-6(13,5(11)12)2-4(9)10/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)/i3+1,4+1
• InChI Key： KRKNYBCHXYNGOX-CQDYUVAPSA-N
• SMILES： OC(C(=O)O)(C[13C](=O)O)C[13C](=O)O

Computed Properties

• Exact Mass: 194.03371226g/mol
• Monoisotopic Mass: 194.03371226g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 153-159 °C (lit.)
• Solubility: Not determined

2-hydroxypropane-1,2,3-(~13~C_3_)tricarboxylic acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives